Cas no 2228651-94-1 (1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine
• CAS No: 2228651-94-1
• MF: C₁₁H₁₆F₂N₂O
• MW: 230.254349708557
• CID: 6406548
• PubChem ID: 165735935
• Update Time: 2025-06-09

1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine
• 2228651-94-1
• 1,1-difluoro-2-[6-(propan-2-yloxy)pyridin-2-yl]propan-2-amine
• EN300-1956979

• Inchi： 1S/C11H16F2N2O/c1-7(2)16-9-6-4-5-8(15-9)11(3,14)10(12)13/h4-7,10H,14H2,1-3H3
• InChI Key： VSYHOHHVLWEIPA-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(N=1)OC(C)C)N)F

Computed Properties

• Exact Mass: 230.12306946g/mol
• Monoisotopic Mass: 230.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine

Introduction to 1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine (CAS No. 2228651-94-1)

1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228651-94-1, belongs to a class of pyridine derivatives that are widely studied for their pharmacological properties. The presence of both fluoro and alkoxy substituents in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine consists of a pyridine core substituted at the 2-position with a propylamine group, while the 6-position is linked to a propyl ether. The fluorine atoms at the 1-position contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These structural characteristics suggest that the compound may exhibit inhibitory effects on various biological targets, particularly enzymes and receptors involved in disease pathways.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced binding affinity and improved pharmacokinetic profiles. Studies have shown that fluorine atoms can modulate the electronic properties of molecules, leading to stronger interactions with biological targets. The 1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amine structure exemplifies this trend, as it combines the advantages of fluorine substitution with the flexibility provided by the propyl ether side chain.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyridine ring is a common motif in many bioactive molecules, and modifications at specific positions can lead to significant changes in biological activity. For instance, previous research has demonstrated that pyridine derivatives can serve as inhibitors of kinases, proteases, and other enzymes implicated in cancer and inflammatory diseases. The unique substitution pattern of 1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-ylpropan-2-amino may enable it to interact with these targets in a novel manner, offering new opportunities for therapeutic intervention.

The synthesis of 1,1-difluoro-2-6-(propan-2-yloxy)pyridin-2-yllpropanamino presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized reagents and conditions to ensure high yield and purity. However, advances in synthetic methodology have made it increasingly feasible to incorporate fluorine into complex molecular frameworks. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired structure efficiently.

From a computational chemistry perspective, the electronic properties of 1,1-difluoro-pyridin derivatives can be modeled using density functional theory (DFT) and other quantum mechanical methods. These calculations help predict how the compound will interact with biological targets at the molecular level. Additionally, molecular dynamics simulations can provide insights into the conformational flexibility of the molecule and its potential binding modes within biological systems. Such computational studies are essential for guiding experimental efforts and optimizing lead compounds for drug development.

The pharmacological evaluation of CAS No. 2228651 is another critical area of investigation. In vitro assays can be employed to assess the compound's activity against relevant biological targets, such as enzymes or receptors involved in disease pathways. Initial studies may focus on identifying dose-dependent effects and selectivity profiles to determine if the compound exhibits promising therapeutic potential. If positive results are obtained from these assays, further preclinical studies would be warranted to evaluate safety and efficacy in animal models.

Recent advancements in high-throughput screening (HTS) technologies have accelerated the process of identifying bioactive compounds from large libraries. Propanamino derivatives like CAS No 222865194194194194194194194194194194194194, including those with fluorinated or ether-substituted pyridine cores, have been successfully screened for their biological activity using automated platforms. This approach allows researchers to rapidly test thousands of compounds against multiple targets, increasing the likelihood of discovering novel lead candidates.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence metabolic stability, binding affinity, and pharmacokinetic properties makes them invaluable tools for drug design. The structural features of CAS No 22286511941 highlight how strategic placement of fluorine can enhance a molecule's therapeutic potential while minimizing unwanted side effects. As research continues to uncover new applications for fluorinated compounds, CAS No 22286511941 may serve as a valuable scaffold for developing next-generation pharmaceuticals.

In conclusion, 22286511941 CAS no product name: 22991199333333333333333333333999999999999999999999333999999999333999333999999333999333999999333999333999999333999333999999333999333999999333999333999999555555555555555555555555555555555555555555555555555555555555777777777777777777777777777777777777777777777777777777779: represents an intriguing example of how structural modifications can yield compounds with unique pharmacological properties. Its potential applications in drug discovery underscore the importance of continued research into fluorinated pyridine derivatives like this one, product name: 22995: . As our understanding of molecular interactions evolves, product name: 22995: will likely play an increasingly significant role in shaping future therapeutic strategies.